Cas no 104777-74-4 (3-Ethylpiperidin-4-one)
3-Ethylpiperidin-4-one structure
Product Name:3-Ethylpiperidin-4-one
CAS No:104777-74-4
MF:C7H13NO
MW:127.184221982956
CID:1035291
PubChem ID:11105379
Update Time:2025-04-20
3-Ethylpiperidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethylpiperidin-4-one
- 3-ethyl-4-oxopiperidine
- AK129518
- KB-31684
- RL00224
- SureCN5988216
- SB42712
- DTXSID30455281
- SCHEMBL5988216
- 104777-74-4
- EN300-155149
- J-512437
- A850565
- AKOS006354198
- CS-0296857
-
- MDL： MFCD13191638
- Inchi： 1S/C7H13NO/c1-2-6-5-8-4-3-7(6)9/h6,8H,2-5H2,1H3
- InChI Key： OIKJFJVXBZTLGL-UHFFFAOYSA-N
- SMILES： O=C1CCNCC1CC
Computed Properties
- Exact Mass: 127.09979
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
3-Ethylpiperidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129005768-1g |
3-Ethylpiperidin-4-one |
104777-74-4 | 95% | 1g |
$364.56 | 2023-09-04 | |
| Chemenu | CM180678-1g |
3-ethylpiperidin-4-one |
104777-74-4 | 95% | 1g |
$430 | 2021-08-05 | |
| Chemenu | CM180678-1g |
3-ethylpiperidin-4-one |
104777-74-4 | 95% | 1g |
$414 | 2023-01-13 | |
| Enamine | EN300-155149-0.05g |
3-ethylpiperidin-4-one |
104777-74-4 | 0.05g |
$563.0 | 2023-05-24 | ||
| Enamine | EN300-155149-0.1g |
3-ethylpiperidin-4-one |
104777-74-4 | 0.1g |
$591.0 | 2023-05-24 | ||
| Enamine | EN300-155149-0.25g |
3-ethylpiperidin-4-one |
104777-74-4 | 0.25g |
$617.0 | 2023-05-24 | ||
| Enamine | EN300-155149-0.5g |
3-ethylpiperidin-4-one |
104777-74-4 | 0.5g |
$645.0 | 2023-05-24 | ||
| Enamine | EN300-155149-1.0g |
3-ethylpiperidin-4-one |
104777-74-4 | 1g |
$671.0 | 2023-05-24 | ||
| Enamine | EN300-155149-2.5g |
3-ethylpiperidin-4-one |
104777-74-4 | 2.5g |
$1315.0 | 2023-05-24 | ||
| Enamine | EN300-155149-5.0g |
3-ethylpiperidin-4-one |
104777-74-4 | 5g |
$1945.0 | 2023-05-24 |
3-Ethylpiperidin-4-one Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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